Cas no 1547861-24-4 (2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1547861-24-4
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5275672
• PubChem ID: 115346960
• Update Time: 2025-07-19

2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 1547861-24-4
• EN300-685944
• 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C9H13N3O3/c1-12(2)4-3-7-10-5-6(9(14)15)8(13)11-7/h5H,3-4H2,1-2H3,(H,14,15)(H,10,11,13)
• InChI Key： CHAQLOSNHAZWCU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=C(CCN(C)C)N1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 82Ų

Additional information on 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 1547861-24-4)

2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, with the CAS number 1547861-24-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is widely recognized for its diverse biological activities and pharmaceutical applications. Pyrimidines are heterocyclic aromatic organic compounds that play a crucial role in the synthesis of nucleic acids and have been extensively studied for their potential in drug development.

The structure of 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid features a pyrimidine core with an amide group at the 5-position and a dimethylamino ethyl side chain at the 2-position. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis and a promising candidate for further pharmacological investigation.

In recent years, there has been a growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These activities include antiviral, antibacterial, antifungal, and anticancer properties. The< strong>dimethylamino group in the molecule contributes to its ability to interact with biological targets, enhancing its potential as a pharmacophore.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules that target specific diseases. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in cancer cell proliferation, making it a valuable asset in oncology research.

The< strong>5-carboxylic acid moiety in the molecule also contributes to its reactivity and functionality. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various chemical reactions, which can be exploited in drug design. This feature makes 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid a useful building block for synthesizing more intricate pharmacological entities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular modeling studies have shown that it can interact with various protein targets, suggesting multiple potential therapeutic applications. These studies are crucial for understanding the mechanism of action and optimizing the compound for clinical use.

The pharmaceutical industry has been particularly interested in this compound due to its potential as an antiviral agent. Viruses rely on pyrimidine nucleotides for their replication, making pyrimidine derivatives effective against viral infections. Preliminary studies have demonstrated that certain derivatives of this compound can inhibit viral polymerases, thereby reducing viral replication.

In addition to its antiviral properties, 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has shown promise as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. By modulating inflammatory pathways, this compound could potentially alleviate symptoms associated with these conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize product formation. These synthetic strategies are essential for producing sufficient quantities of the compound for further research and development.

The safety profile of 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is another critical aspect that has been thoroughly investigated. Preclinical studies have evaluated its toxicity and pharmacokinetic properties to ensure its suitability for human use. These studies are essential for determining safe dosage ranges and identifying potential adverse effects before clinical trials can begin.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, researchers hope to develop new drugs based on this promising scaffold.

In conclusion, 2-[2-(Dimethylamino)ethyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1547861-24-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.